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A comprehensive review of the 19th-century chemical literature reveals the discovery of

barium periodate, a compound that played a role in the early understanding of higher

oxidation states of iodine. Initially identified through precipitation reactions and later

synthesized by thermal decomposition, the history of barium periodate is a window into the

analytical and synthetic techniques of the era. This technical guide provides an in-depth look at

the core discoveries, experimental protocols, and the scientists who first characterized this

inorganic salt.

The journey to isolating and understanding barium periodate began with the discovery of

periodic acid (HIO₄) and its salts, the periodates, by Heinrich Gustav Magnus and C. F.

Ammermüller in 1833.[1][2][3] This discovery of iodine in its highest oxidation state (+7) paved

the way for the investigation of its various metallic salts.

While the exact first synthesis of barium periodate is not definitively documented in a single

landmark paper, early chemical literature points to two primary methods of its preparation:

precipitation and thermal decomposition.

The Precipitation Method: The Work of Sugiura and
Cross
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A key publication in the history of barium periodate is the 1879 paper by S. Sugiura and C. F.

Cross, titled "On the formation of barium periodate," published in the Journal of the Chemical

Society, Transactions. This work described the formation of barium periodate as a precipitate,

a common method for the isolation and study of new inorganic compounds in the 19th century.

The insolubility of barium periodate would have been a critical property facilitating its

separation and subsequent analysis.

Experimental Protocol: Precipitation of Barium
Periodate (Inferred from historical context)
Based on the general analytical practices of the time and the title of the Sugiura and Cross

paper, the experimental protocol would have likely involved the following steps:

Preparation of a Soluble Periodate Solution: A solution of a soluble periodate salt, such as

sodium periodate (NaIO₄) or potassium periodate (KIO₄), would be prepared by dissolving

the salt in distilled water.

Preparation of a Soluble Barium Salt Solution: A solution of a soluble barium salt, most

commonly barium chloride (BaCl₂) or barium nitrate (Ba(NO₃)₂), would be prepared in a

similar manner.

Precipitation: The barium salt solution would be added to the periodate solution. The low

solubility of barium periodate would cause it to precipitate out of the solution as a solid.

Isolation and Purification: The precipitate would be separated from the supernatant liquid by

filtration. It would then be washed with distilled water to remove any soluble impurities and

subsequently dried.

The logical workflow for this precipitation experiment can be visualized as follows:
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Precipitation of Barium Periodate Workflow

The Thermal Decomposition Method: The
Rammelsberg Reaction
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Another significant early contribution to the synthesis of barium periodate came from the work

of Carl Friedrich Rammelsberg, a prominent 19th-century German chemist. His investigation

into the thermal decomposition of barium iodate (Ba(IO₃)₂) revealed the formation of barium
periodate. This reaction, now known as Rammelsberg's reaction, demonstrated that heating

barium iodate at high temperatures yielded barium periodate, iodine, and oxygen gas.[4]

Experimental Protocol: Thermal Decomposition of
Barium Iodate
The protocol for synthesizing barium periodate via thermal decomposition is as follows:

Starting Material: Crystalline barium iodate (Ba(IO₃)₂) is placed in a crucible suitable for high-

temperature reactions.

Heating: The crucible containing the barium iodate is heated to a temperature above 580°C.

[4]

Decomposition: At this elevated temperature, the barium iodate decomposes.

Product Formation: The solid residue remaining in the crucible is barium periodate
(Ba₅(IO₆)₂), while iodine (I₂) and oxygen (O₂) are released as gases.

The chemical transformation in this process is represented by the following equation:

5Ba(IO₃)₂ (s) → Ba₅(IO₆)₂ (s) + 4I₂ (g) + 9O₂ (g)[4]

A diagram illustrating the pathway of this thermal decomposition is provided below:
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Rammelsberg's Reaction for Barium Periodate

Early Quantitative Data
Quantitative data from the 19th century is scarce and often lacks the precision of modern

measurements. However, the key quantitative property that would have been determined is the

elemental composition of barium periodate to confirm its chemical formula. Gravimetric

analysis, a cornerstone of 19th-century chemistry, would have been employed. This involved

precipitating a known quantity of a barium salt with a periodate solution, carefully weighing the

resulting barium periodate precipitate, and then, through a series of chemical reactions,

determining the mass of barium and iodine within the sample.

The low solubility of barium periodate in water was a crucial property that enabled its use in

gravimetric analysis. This characteristic was highlighted in early chemical treatises.

Property
Observation/Datum (19th
Century)

Significance

Solubility in Water Very low

Allowed for its separation and

purification by precipitation and

its use in gravimetric analysis.

Thermal Stability

More stable than other

periodates; can be heated to

redness without

decomposition.

This distinct property, noted in

texts like "A Treatise on

Chemistry," differentiated it

from other periodate salts.

Formula
Ba(IO₄)₂ or related

orthoperiodate forms

Determined through elemental

analysis, likely gravimetric

methods.

Conclusion
The discovery and initial characterization of barium periodate in the 19th century were the

result of the systematic application of precipitation and thermal decomposition techniques. The

work of researchers like S. Sugiura, C. F. Cross, and C. F. Rammelsberg provided the
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foundational knowledge of this compound's synthesis and basic properties. While the

experimental protocols and quantitative data of that era may appear rudimentary by today's

standards, they were instrumental in advancing the understanding of inorganic chemistry and

the behavior of elements in their higher oxidation states. This historical perspective offers

valuable insights into the evolution of chemical synthesis and analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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